Cas no 89804-65-9 (1,2,4-Oxadiazole, 5-(4-chlorophenyl)-3-methyl-)

1,2,4-Oxadiazole, 5-(4-chlorophenyl)-3-methyl- structure
89804-65-9 structure
Product Name:1,2,4-Oxadiazole, 5-(4-chlorophenyl)-3-methyl-
CAS No:89804-65-9
MF:C9H7ClN2O
MW:194.61768078804
CID:588875
PubChem ID:13163611
Update Time:2025-04-19

1,2,4-Oxadiazole, 5-(4-chlorophenyl)-3-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1,2,4-Oxadiazole, 5-(4-chlorophenyl)-3-methyl-
    • 5-(4-chlorophenyl)-3-methyl-1,2,4-oxadiazole
    • BS-23936
    • SCHEMBL12297019
    • 89804-65-9
    • DTXSID50523936
    • Inchi: 1S/C9H7ClN2O/c1-6-11-9(13-12-6)7-2-4-8(10)5-3-7/h2-5H,1H3
    • InChI Key: CTGIPJXADDXHCT-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)C1=NC(C)=NO1

Computed Properties

  • Exact Mass: 194.0246905g/mol
  • Monoisotopic Mass: 194.0246905g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 171
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 38.9Ų

1,2,4-Oxadiazole, 5-(4-chlorophenyl)-3-methyl- Pricemore >>

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